2-Cyano-4-(3-methylphenyl)phenol, 95%

• IUPAC Name: 2-hydroxy-5-(3-methylphenyl)benzonitrile
• InChI: InChI=1S/C14H11NO/c1-10-3-2-4-11(7-10)12-5-6-14(16)13(8-12)9-15/h2-8,16H,1H3
• InChI Key: AHUVZKDOTMLZOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CC(=C(C=C2)O)C#N
• Molecular Formula: C14H11NO
• DSSTOX Substance ID: DTXSID90684611
• Molecular Weight: 209.24 g/mol
• CAS RN: 1261891-10-4

Description

2-Cyano-4-(3-methylphenyl)phenol, 95%, is an organic compound with a wide range of applications. It is a phenol derivative, with a molecular formula of C9H9NO, and a molecular weight of 149.17 g/mol. It is a white crystalline solid that is soluble in alcohol and water. It is a widely used intermediate in the synthesis of various compounds, such as pharmaceuticals, dyes, and polymers. It is also used in the manufacture of pesticides, herbicides, and other industrial chemicals.

Scientific Research Applications

2-Cyano-4-(3-methylphenyl)phenol, 95%, has many applications in scientific research. It has been used as a substrate in the synthesis of various compounds, such as pharmaceuticals, dyes, and polymers. It has also been used in the synthesis of various pesticides, herbicides, and other industrial chemicals. It has also been used in the synthesis of various fluorescent dyes, which can be used in the detection of various proteins, nucleic acids, and other biomolecules.

Mechanism of Action

The mechanism of action of 2-Cyano-4-(3-methylphenyl)phenol, 95%, involves the formation of an intermediate compound, which is then hydrolyzed to produce the desired product. The initial reaction involves the reaction of 3-methylphenol and sodium nitrite in the presence of an acid catalyst. This reaction produces 2-cyano-4-(3-methylphenyl)phenol and sodium nitrate as the products. The second step involves the hydrolysis of the 2-cyano-4-(3-methylphenyl)phenol in the presence of an acid catalyst, which produces the desired product.
Biochemical and Physiological Effects
2-Cyano-4-(3-methylphenyl)phenol, 95%, has been studied for its potential biochemical and physiological effects. It has been found to inhibit the growth of various bacteria, fungi, and viruses. It has also been found to have anti-inflammatory and anti-oxidant properties. In addition, it has been found to have neuroprotective and anti-cancer effects in animal studies.

Advantages and Limitations for Lab Experiments

2-Cyano-4-(3-methylphenyl)phenol, 95%, has several advantages for laboratory experiments. It is a relatively inexpensive compound and is readily available. It is also stable and has a long shelf life. Additionally, it is easy to synthesize and can be used in a variety of reactions. However, it is important to note that this compound is toxic and should be handled with care.

Future Directions

The potential applications of 2-Cyano-4-(3-methylphenyl)phenol, 95%, are still being explored. There is potential for further research into the biochemical and physiological effects of this compound. Additionally, further research could be conducted into the synthesis of new compounds using this compound as a starting material. Additionally, further research could be conducted into the potential applications of this compound in the pharmaceutical, agricultural, and industrial sectors. Finally, further research could be conducted into the potential environmental impact of this compound.

Synthesis Methods

2-Cyano-4-(3-methylphenyl)phenol, 95%, is synthesized through a multi-step process. The initial step involves the reaction of 3-methylphenol and sodium nitrite in the presence of an acid catalyst. This reaction produces 2-cyano-4-(3-methylphenyl)phenol and sodium nitrate as the products. The second step involves the hydrolysis of the 2-cyano-4-(3-methylphenyl)phenol in the presence of an acid catalyst, which produces the desired product.